Cas no 105512-86-5 (4-(4-Cyclohexylphenyl)-1,3-thiazol-2-amine)

4-(4-Cyclohexylphenyl)-1,3-thiazol-2-amine structure
105512-86-5 structure
Product Name:4-(4-Cyclohexylphenyl)-1,3-thiazol-2-amine
CAS No:105512-86-5
MF:C15H18N2S
MW:258.381822109222
MDL:MFCD01993687
CID:1077508
PubChem ID:853542
Update Time:2025-04-20

4-(4-Cyclohexylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Cyclohexylphenyl)-1,3-thiazol-2-amine
    • AC1LGXO9
    • AC1Q52LK
    • CBMicro_018185
    • CTK4A3897
    • MolPort-001-509-359
    • Oprea1_463998
    • SCHEMBL475998
    • CS-0307692
    • BIM-0018117.P001
    • AKOS000118714
    • DTXSID80357443
    • 105512-86-5
    • J-001440
    • BBL016377
    • EN300-05103
    • 4-(4-Cyclohexyl-phenyl)-thiazol-2-ylamine
    • 4-(4-Cyclohexylphenyl)thiazol-2-amine
    • CCG-14227
    • MFCD01993687
    • STK421968
    • ALBB-001544
    • ZINC00392237
    • 4-(4-Cyclohexylphenyl)thiazol-2-ylamine
    • MS-11012
    • WAY-340669
    • MDL: MFCD01993687
    • Inchi: 1S/C15H18N2S/c16-15-17-14(10-18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h6-11H,1-5H2,(H2,16,17)
    • InChI Key: MWEXZTFCZYULFR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=CC(=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 258.11906976g/mol
  • Monoisotopic Mass: 258.11906976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 67.2Ų

4-(4-Cyclohexylphenyl)-1,3-thiazol-2-amine Pricemore >>

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AB218875-500 mg
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abcr
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